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Compound of Interest

Compound Name: 1-Bromo-5-chloropentane

Cat. No.: B104276 Get Quote

Essential Safety and Handling Guide for 1-Bromo-5-
chloropentane
This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of 1-Bromo-5-chloropentane in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure a safe and compliant research

environment.

Chemical and Hazard Information
1-Bromo-5-chloropentane is a combustible liquid that can cause irritation to the eyes, skin,

and respiratory system.[1][2][3] It is also recognized as being toxic to aquatic life with long-

lasting effects.[2] Adherence to strict safety measures is paramount to mitigate risks associated

with its handling.
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Property Value

CAS Number 54512-75-3

Molecular Formula C₅H₁₀BrCl

Molecular Weight 185.49 g/mol [4]

Appearance Clear, colorless liquid[1]

Boiling Point 210-212 °C

Density 1.408 g/mL at 25 °C

Flash Point 75 °C (167 °F) to 95 °C (203 °F) - closed cup[1]

GHS Hazard Statements

H227 (Combustible liquid), H315 (Causes skin

irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation), H411

(Toxic to aquatic life with long lasting effects)[2]

[3]

Storage
Store in a cool, dry, well-ventilated area away

from ignition sources.[1][3][5]

Incompatibilities Strong oxidizing agents, strong bases.[1][5]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure and ensure personal safety.

The following equipment must be worn when handling 1-Bromo-5-chloropentane.
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PPE Category Recommended Specification Rationale

Hand Protection

Butyl Rubber Gloves for direct

handling or prolonged contact.

Heavy-duty Nitrile Gloves for

incidental splash protection.[6]

[7]

Provides robust protection

against halogenated

hydrocarbons. Gloves must be

inspected before use and

removed using the proper

technique to avoid skin

contact.[4] Contaminated

gloves must be disposed of

immediately.[4][8]

Eye Protection

Chemical safety goggles with

side-shields conforming to

EN166 or OSHA 29 CFR

1910.133 standards. A face

shield is recommended when

there is a significant splash

hazard.[1][4]

Protects against splashes and

vapors that can cause serious

eye irritation.[1][2]

Body Protection

Flame-resistant lab coat worn

over long-sleeved clothing and

long pants. A chemically

resistant apron should be worn

over the lab coat.[1][6]

Minimizes skin contact and

protects from potential

splashes of the combustible

liquid.[1]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

air-purifying respirator with

organic vapor cartridges

should be used if work is not

performed in a certified

chemical fume hood, if

exposure limits are exceeded,

or if irritation is experienced.[1]

[4]

Essential for preventing the

inhalation of harmful vapors

that may cause respiratory

irritation.[1][2][4]
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Adherence to a strict operational protocol is necessary for the safe handling and storage of 1-
Bromo-5-chloropentane.

Workflow for Safe Handling of 1-Bromo-5-chloropentane

1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal Phase

Verify Fume Hood
Functionality

Gather All Necessary
Equipment & Reagents

Don Required PPE
(Gloves, Goggles, Lab Coat)

Locate Emergency Equipment
(Eyewash, Shower, Spill Kit)

Conduct All Transfers
Inside Fume Hood

Proceed to Handling

Use Spark-Proof Tools

Keep Container Tightly
Closed When Not in Use

Avoid Inhalation,
Ingestion, and Skin Contact

Decontaminate Work Area
and Equipment

Proceed to Cleanup

Segregate Waste:
Liquid vs. Solid

Dispose of Liquid Waste in
Labeled Halogenated Container

Dispose of Contaminated PPE
and Solids as Hazardous Waste

Remove PPE Carefully

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1-Bromo-5-chloropentane.

Experimental Handling Protocol
This protocol outlines the essential steps for safely handling 1-Bromo-5-chloropentane in a

laboratory setting.

1. Preparation:

Ensure the chemical fume hood is certified and functioning correctly with the sash at the

appropriate height.

Confirm that an eyewash station and safety shower are readily accessible.[9]

Prepare and have a spill kit rated for halogenated organic compounds immediately available.

Don all required PPE as specified in the table above before entering the handling area.

2. Handling:

Conduct all transfers and manipulations of 1-Bromo-5-chloropentane strictly within a

certified chemical fume hood to minimize inhalation exposure.[1][5]

Use spark-proof tools and explosion-proof equipment to prevent ignition.[1]

Avoid direct contact with skin and eyes.[1]

Keep containers tightly closed when not in use to prevent the release of vapors.[1][5]

3. Post-Handling:

Thoroughly decontaminate all surfaces and equipment that may have come into contact with

the chemical.

Remove PPE in the correct order to avoid cross-contamination (e.g., gloves first, then

goggles, then lab coat).
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Wash hands thoroughly with soap and water after removing gloves.[1][4]

Emergency and Disposal Plans
Immediate and appropriate responses to emergencies and proper disposal are critical for

safety and environmental protection.

Emergency Procedures
Exposure Type Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][4] Remove contact

lenses if present and easy to do.[2] Seek

immediate medical attention.[1]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing all contaminated

clothing and shoes.[1][4] Get medical aid if

irritation develops or persists.[1]

Inhalation

Remove the individual from exposure and move

to fresh air immediately.[1][4] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[1] Seek immediate medical

attention.[4]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water.[1] Never give anything by mouth to an

unconscious person.[1][4] Seek immediate

medical attention.[1]

Spills

Evacuate personnel to a safe area.[4] Wearing

full PPE, absorb the spill with an inert material

(e.g., vermiculite, sand, or earth), then place it in

a suitable, sealed container for disposal.[1]

Clean the spill area thoroughly.
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Disposal Plan
Proper disposal of 1-Bromo-5-chloropentane and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Liquid Waste: Collect all liquid waste containing 1-Bromo-5-chloropentane in a designated,

labeled, and sealed container specifically for halogenated organic waste.

Solid Waste: Contaminated solid materials, including gloves, absorbent materials, and empty

containers, must be collected in a separate, clearly labeled hazardous waste container.

Professional Disposal: All waste must be disposed of through a licensed professional waste

disposal service.[4] The material may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[4][8]

Contaminated Packaging: Dispose of contaminated packaging as you would the unused

product.[4][8] Do not let the product enter drains.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 1-Bromo-5-
chloropentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104276#personal-protective-equipment-for-handling-
1-bromo-5-chloropentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b104276#personal-protective-equipment-for-handling-1-bromo-5-chloropentane
https://www.benchchem.com/product/b104276#personal-protective-equipment-for-handling-1-bromo-5-chloropentane
https://www.benchchem.com/product/b104276#personal-protective-equipment-for-handling-1-bromo-5-chloropentane
https://www.benchchem.com/product/b104276#personal-protective-equipment-for-handling-1-bromo-5-chloropentane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b104276?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

